2-(3,4-dihydroisoquinolin-2(1H)-yl)-N-(3-fluorophenyl)-4,7-dioxo-3,4,5,6,7,8-hexahydropyrido[2,3-d]pyrimidine-5-carboxamide

Specification

• Molecular Formula: C23H20FN5O3
• Molecular Weight: 433.4 g/mol
• IUPAC Name: 2-(3,4-dihydro-1H-isoquinolin-2-yl)-N-(3-fluorophenyl)-4,7-dioxo-3,5,6,8-tetrahydropyrido[2,3-d]pyrimidine-5-carboxamide
• Standard InChI: InChI=1S/C23H20FN5O3/c24-15-6-3-7-16(10-15)25-21(31)17-11-18(30)26-20-19(17)22(32)28-23(27-20)29-9-8-13-4-1-2-5-14(13)12-29/h1-7,10,17H,8-9,11-12H2,(H,25,31)(H2,26,27,28,30,32)
• Standard InChI Key: PLFVQBVJARERDS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CC=CC=C21)C3=NC4=C(C(CC(=O)N4)C(=O)NC5=CC(=CC=C5)F)C(=O)N3

Introduction

The compound 2-(3,4-dihydroisoquinolin-2(1H)-yl)-N-(3-fluorophenyl)-4,7-dioxo-3,4,5,6,7,8-hexahydropyrido[2,3-d]pyrimidine-5-carboxamide represents a complex molecule of significant interest in medicinal chemistry. Its structure combines elements of isoquinoline and pyrimidine scaffolds with fluorinated phenyl groups. These features suggest potential applications in drug discovery due to the known bioactivity of similar heterocyclic frameworks.

This article explores the chemical structure, synthesis pathways, physicochemical properties, and potential biological activity of this compound.

Synthesis Pathways

The synthesis of this compound likely involves multi-step organic reactions. A plausible synthetic route includes:

• Formation of the Isoquinoline Core:

  • Starting with a precursor such as tetrahydroisoquinoline and functionalizing it at position 2 using electrophilic substitution or reductive amination.

• Construction of the Pyrimidine Ring:

  • Cyclization reactions involving guanidine derivatives or urea with appropriate diketones to yield the pyrido[2,3-d]pyrimidine scaffold.

• Amide Bond Formation:

  • Coupling reactions between the fluorophenyl amine and an activated carboxylic acid derivative (e.g., acid chloride or ester).

These steps require precise control of reaction conditions to ensure regioselectivity and yield optimization.

Biological Activity

The structural features of this compound suggest potential bioactivity in areas such as:

• Anticancer Activity:

  • Heterocyclic compounds with pyrimidine cores are known inhibitors of kinases like VEGFR or EGFR. The fluorophenyl group may enhance receptor binding affinity.

• Neuroprotective Effects:

  • Isoquinoline derivatives have been studied for their roles in treating neurodegenerative diseases (e.g., Parkinson's disease) due to dopamine receptor interactions.

• Anti-inflammatory Properties:

  • The amide functionality and fluorination could contribute to cyclooxygenase inhibition or other anti-inflammatory pathways.

Further in vitro and in vivo studies would be required to confirm these activities.

Research Findings and Applications

• Related Compounds:

  • Similar molecules have demonstrated efficacy as kinase inhibitors in cancer therapy.

  • Pyrimidinone derivatives have shown antiangiogenic activity by targeting VEGFR pathways.

• Pharmacokinetic Predictions:

  • The presence of fluorine improves metabolic stability.

  • Predicted good oral bioavailability due to moderate molecular weight and lipophilicity.